Cas no 2229405-66-5 (3,3-difluoro-1-(quinolin-3-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(quinolin-3-yl)cyclobutan-1-amine
• CAS No: 2229405-66-5
• MF: C₁₃H₁₂F₂N₂
• MW: 234.244589805603
• CID: 6035783
• PubChem ID: 165852361
• Update Time: 2025-06-13

3,3-difluoro-1-(quinolin-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(quinolin-3-yl)cyclobutan-1-amine
• EN300-1958184
• 2229405-66-5

• Inchi： 1S/C13H12F2N2/c14-13(15)7-12(16,8-13)10-5-9-3-1-2-4-11(9)17-6-10/h1-6H,7-8,16H2
• InChI Key： KNCKVKZLWYCCGO-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=NC3C=CC=CC=3C=2)(C1)N)F

Computed Properties

• Exact Mass: 234.09685472g/mol
• Monoisotopic Mass: 234.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-difluoro-1-(quinolin-3-yl)cyclobutan-1-amine

Recent Advances in the Study of 3,3-Difluoro-1-(quinolin-3-yl)cyclobutan-1-amine (CAS: 2229405-66-5)

3,3-Difluoro-1-(quinolin-3-yl)cyclobutan-1-amine (CAS: 2229405-66-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the difluorinated cyclobutane ring and the quinoline moiety, contribute to its distinct physicochemical properties and biological interactions. Recent synthetic methodologies have optimized the production of 3,3-difluoro-1-(quinolin-3-yl)cyclobutan-1-amine, enabling its broader application in medicinal chemistry. Key advancements include the use of palladium-catalyzed cross-coupling reactions and enantioselective synthesis techniques, which have improved yield and purity.

In terms of biological activity, 3,3-difluoro-1-(quinolin-3-yl)cyclobutan-1-amine has demonstrated promising results in preclinical studies. It has been investigated as a potential modulator of various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Recent findings suggest that the compound exhibits selective inhibition of certain kinase isoforms, making it a candidate for the treatment of cancers and inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential applications in central nervous system (CNS) disorders.

One of the most notable studies published in the past year explored the compound's role in targeting the JAK-STAT signaling pathway. Researchers found that 3,3-difluoro-1-(quinolin-3-yl)cyclobutan-1-amine effectively inhibits JAK2, a kinase implicated in myeloproliferative neoplasms. The study reported a significant reduction in tumor growth in animal models, with minimal off-target effects. These findings underscore the compound's potential as a lead candidate for further drug development.

Another area of active research involves the compound's application in infectious diseases. Preliminary data indicate that 3,3-difluoro-1-(quinolin-3-yl)cyclobutan-1-amine exhibits antimicrobial activity against drug-resistant bacterial strains. Mechanistic studies suggest that the compound disrupts bacterial cell membrane integrity, offering a novel mode of action distinct from existing antibiotics. This discovery has important implications for addressing the global challenge of antimicrobial resistance.

Despite these promising results, challenges remain in the development of 3,3-difluoro-1-(quinolin-3-yl)cyclobutan-1-amine as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and potential toxicity need to be addressed in future studies. Recent efforts have focused on structural modifications to enhance the compound's drug-like properties while retaining its biological activity. For instance, introducing hydrophilic groups has been shown to improve solubility without compromising target binding affinity.

In conclusion, 3,3-difluoro-1-(quinolin-3-yl)cyclobutan-1-amine (CAS: 2229405-66-5) represents a promising scaffold for drug discovery, with applications spanning oncology, CNS disorders, and infectious diseases. The latest research highlights its synthetic accessibility, diverse biological activities, and potential for further optimization. Continued investigation into its mechanism of action and therapeutic potential will be critical for advancing this compound toward clinical development.